Cas no 2411254-97-0 (N-(cyclohexylmethyl)-N-(1,5-dimethyl-1H-pyrazol-4-yl)methylprop-2-enamide)

• Product Name: N-(cyclohexylmethyl)-N-(1,5-dimethyl-1H-pyrazol-4-yl)methylprop-2-enamide
• CAS No: 2411254-97-0
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 5355134
• PubChem ID: 154880663
• Update Time: 2025-05-21

N-(cyclohexylmethyl)-N-(1,5-dimethyl-1H-pyrazol-4-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3837038547
• N-(Cyclohexylmethyl)-N-[(1,5-dimethylpyrazol-4-yl)methyl]prop-2-enamide
• N-(cyclohexylmethyl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]prop-2-enamide
• N-(cyclohexylmethyl)-N-(1,5-dimethyl-1H-pyrazol-4-yl)methylprop-2-enamide

• Inchi： 1S/C16H25N3O/c1-4-16(20)19(11-14-8-6-5-7-9-14)12-15-10-17-18(3)13(15)2/h4,10,14H,1,5-9,11-12H2,2-3H3
• InChI Key： OJRJNLGKVHHCDJ-UHFFFAOYSA-N
• SMILES： O=C(C=C)N(CC1C=NN(C)C=1C)CC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 2.9
• Topological Polar Surface Area: 38.1

Additional information on N-(cyclohexylmethyl)-N-(1,5-dimethyl-1H-pyrazol-4-yl)methylprop-2-enamide

N-(cyclohexylmethyl)-N-(1,5-dimethyl-1H-pyrazol-4-yl)methylprop-2-enamide (CAS 2411254-97-0): A Comprehensive Overview

N-(cyclohexylmethyl)-N-(1,5-dimethyl-1H-pyrazol-4-yl)methylprop-2-enamide (CAS 2411254-97-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to by its abbreviated name N-cyclohexylmethyl pyrazole acrylamide, belongs to the class of N-substituted acrylamides, which are known for their versatility in chemical synthesis and material science.

The molecular structure of N-(cyclohexylmethyl)-N-(1,5-dimethyl-1H-pyrazol-4-yl)methylprop-2-enamide features a cyclohexylmethyl group and a 1,5-dimethyl-1H-pyrazol-4-yl moiety attached to an acrylamide backbone. This combination of functional groups imparts unique physicochemical properties to the compound, making it a subject of interest for researchers exploring new synthetic pathways and advanced material applications.

In the context of current research trends, N-(cyclohexylmethyl)-N-(1,5-dimethyl-1H-pyrazol-4-yl)methylprop-2-enamide has been investigated for its potential role in polymer chemistry. The presence of the acrylamide group makes it a candidate for radical polymerization reactions, which are widely used in the production of high-performance polymers. Researchers are particularly interested in how the cyclohexyl and pyrazole substituents might influence the polymerization kinetics and the properties of the resulting materials.

Another area of growing interest is the compound's potential application in medicinal chemistry. While not currently approved for pharmaceutical use, the pyrazole moiety in N-(cyclohexylmethyl)-N-(1,5-dimethyl-1H-pyrazol-4-yl)methylprop-2-enamide is structurally similar to many bioactive compounds, prompting investigations into its possible biological activity. Some studies suggest that derivatives of this compound might exhibit interesting pharmacological properties, though extensive research would be required to confirm any therapeutic potential.

The synthesis of N-(cyclohexylmethyl)-N-(1,5-dimethyl-1H-pyrazol-4-yl)methylprop-2-enamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. The compound's CAS number 2411254-97-0 serves as a unique identifier in chemical databases, facilitating research and commercial transactions. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and verify the structure of this compound.

From a commercial perspective, N-cyclohexylmethyl pyrazole acrylamide is primarily of interest to specialty chemical manufacturers and research institutions. The compound is typically supplied in small to medium quantities for research purposes, with purity levels ranging from 95% to 99%. Recent market trends show increasing demand for such tailor-made chemical building blocks, particularly in the fields of materials science and drug discovery.

Safety considerations for handling N-(cyclohexylmethyl)-N-(1,5-dimethyl-1H-pyrazol-4-yl)methylprop-2-enamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when working with this chemical. Storage recommendations typically suggest keeping the compound in a cool, dry place, protected from light and moisture to maintain stability.

Looking ahead, the future research directions for CAS 2411254-97-0 may include exploring its potential in smart materials development, particularly in the context of stimuli-responsive polymers. The compound's unique structure could make it valuable for creating materials with tunable properties, responding to environmental factors such as temperature or pH. Additionally, the growing interest in green chemistry approaches might lead to investigations into more sustainable synthesis routes for this and related compounds.

For researchers and industry professionals seeking more information about N-(cyclohexylmethyl)-N-(1,5-dimethyl-1H-pyrazol-4-yl)methylprop-2-enamide, several key resources are available. Chemical databases provide detailed spectroscopic data and physical properties, while scientific literature offers insights into its potential applications. The compound's CAS registry number 2411254-97-0 serves as the most reliable identifier when searching for technical information or sourcing the material from suppliers.

In conclusion, N-(cyclohexylmethyl)-N-(1,5-dimethyl-1H-pyrazol-4-yl)methylprop-2-enamide represents an interesting example of modern specialty chemicals with potential across multiple scientific disciplines. Its combination of cyclohexyl, pyrazole, and acrylamide functionalities creates opportunities for innovation in materials science and beyond. As research continues to uncover new applications for such structurally diverse compounds, CAS 2411254-97-0 may well emerge as an important building block in advanced chemical technologies.